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This technical guide provides a comprehensive overview of Isotrak radioactive sources,

manufactured by Eckert & Ziegler, and their applications in nuclear physics experiments.

Tailored for researchers, scientists, and professionals in drug development, this document

details the characteristics of various Isotrak sources, outlines experimental protocols for their

use, and presents this information in a structured and accessible format.

Overview of Isotrak Radioactive Sources
Isotrak sources are a line of high-quality sealed radioactive sources used globally for the

calibration and functional testing of radiation detection instrumentation.[1] These sources are

available with a range of radionuclides that emit alpha, beta, or gamma radiation, making them

versatile tools for a variety of applications in nuclear physics research and education.[2][3] The

sources are manufactured to be traceable to national standards laboratories such as the

National Institute of Standards and Technology (NIST) in the USA and the Physikalisch-

Technische Bundesanstalt (PTB) in Germany.[4]

Source Types and Geometries
Isotrak sources are available in several physical forms to accommodate different experimental

setups. Common geometries include:

Point Sources: These sources have the radioactive material confined to a small area,

approximating a point for calibration of detectors where geometry is a critical factor.
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Disk Sources: The radioactive material is distributed over a circular area, often used for

efficiency calibration of detectors with a larger surface area.

Rod Sources: These are linear sources, typically used for the calibration of well-type

detectors.[2]

Large Area Sources: Used for the calibration of contamination monitors and other large-area

detectors.

The radioactive material is typically sealed within a robust housing, ensuring safe handling and

minimizing the risk of contamination.

Quantitative Data of Common Isotrak Sources
The following tables summarize the key characteristics of commonly used Isotrak sources for

alpha, beta, and gamma-emitting radionuclides. This data is essential for selecting the

appropriate source for a given experimental application.

Table 1: Common Alpha-Emitting Isotrak Sources
Radionuclide Half-life

Principal Alpha
Energy (MeV)

Typical Activity

Americium-241 (Am-

241)
432.2 years 5.486 74 kBq

Plutonium-239 (Pu-

239)
24,110 years 5.157 370 Bq

Curium-244 (Cm-244) 18.1 years 5.805 370 Bq

Table 2: Common Beta-Emitting Isotrak Sources
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Radionuclide Half-life
Maximum Beta
Energy (MeV)

Typical Activity

Strontium-90 (Sr-90) /

Yttrium-90 (Y-90)
28.8 years

0.546 (Sr-90), 2.28 (Y-

90)
74 kBq

Carbon-14 (C-14) 5730 years 0.156 Various

Technetium-99 (Tc-99) 211,100 years 0.294 Various

Table 3: Common Gamma-Emitting Isotrak Sources
Radionuclide Half-life

Principal Gamma
Energies (keV)

Typical Activity

Cesium-137 (Cs-137) 30.07 years 661.7 370 kBq

Cobalt-60 (Co-60) 5.27 years 1173.2, 1332.5 74 kBq

Sodium-22 (Na-22) 2.60 years 511, 1274.5 74 kBq

Barium-133 (Ba-133) 10.51 years 81.0, 302.9, 356.0 Various

Europium-152 (Eu-

152)
13.54 years

Multiple energies from

121.8 to 1408.0
Various

Experimental Protocols
This section provides detailed methodologies for key experiments utilizing Isotrak sources.

These protocols are foundational for many nuclear physics applications.

Energy Calibration of a Gamma-Ray Spectrometer
Objective: To establish a relationship between the channel number of a multichannel analyzer

(MCA) and the corresponding gamma-ray energy.

Materials:

Gamma-ray spectrometer (e.g., NaI(Tl) or HPGe detector)

Multichannel Analyzer (MCA)
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Set of gamma-emitting Isotrak sources with well-known and distinct gamma-ray energies

(e.g., Na-22, Co-60, Cs-137).[5]

Source holder for reproducible geometry.

Procedure:

Setup: Position the detector and connect it to the MCA. Ensure the detector is appropriately

shielded to reduce background radiation.

Background Measurement: Acquire a background spectrum for a duration sufficient to

identify background peaks (e.g., from natural radioactivity).

Source Measurement: Place the first calibration source (e.g., Cs-137) at a fixed and

reproducible distance from the detector.

Data Acquisition: Acquire a spectrum for a time sufficient to obtain a well-defined photopeak

with good statistics (low statistical uncertainty).

Peak Identification: Identify the channel number corresponding to the centroid of the full-

energy photopeak.

Repeat for Other Sources: Repeat steps 3-5 for each of the other calibration sources,

ensuring the geometry remains identical.

Data Analysis: Create a table of known gamma-ray energies and their corresponding peak

centroids (channel numbers).

Calibration Curve: Plot the gamma-ray energy versus the channel number. Perform a linear

least-squares fit to the data points. The resulting equation represents the energy calibration

for the spectrometer.

Efficiency Calibration of a Gamma-Ray Spectrometer
Objective: To determine the detector's efficiency as a function of gamma-ray energy for a

specific source-detector geometry.

Materials:
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Energy-calibrated gamma-ray spectrometer and MCA.

Set of Isotrak gamma-emitting sources with certified activities and well-known gamma

emission probabilities. A mixed radionuclide source is often used for this purpose.[2]

Source holder for reproducible geometry.

Procedure:

Setup: Use the same experimental setup as for the energy calibration. The geometry must

be identical to the one that will be used for subsequent measurements of unknown sources.

Data Acquisition: Place a calibration source with a known activity at the defined position and

acquire a spectrum. The acquisition time should be long enough to achieve good statistics

for all major photopeaks.

Peak Analysis: For each photopeak of interest, determine the net peak area (total counts in

the peak minus the background continuum).

Efficiency Calculation: The experimental efficiency (

𝜖ϵ

) for each gamma-ray energy is calculated using the following formula:

𝜖 = 𝑁/(𝐴∗𝑃𝛾∗ 𝑡)ϵ=N/(A∗Pγ∗t)

where:

N is the net peak area (counts)

A is the activity of the source (Bq), corrected for decay to the measurement date

P

𝛾γ

is the probability of the gamma-ray emission per decay
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t is the live time of the measurement (seconds)

Efficiency Curve: Plot the calculated efficiency as a function of gamma-ray energy. This

curve can then be used to determine the activity of an unknown source by measuring the

count rate of its emitted gamma rays.

Alpha Spectroscopy and Energy Loss Measurement
Objective: To measure the energy spectrum of an alpha-emitting source and determine the

energy loss of alpha particles in a medium (e.g., air or thin foils).

Materials:

Alpha spectrometer (e.g., silicon surface barrier detector) in a vacuum chamber.

Preamplifier, amplifier, and MCA.

Isotrak alpha-emitting source (e.g., Am-241).

Thin foils of known thickness (optional, for energy loss in solids).

Procedure:

Setup: Place the alpha source in the vacuum chamber at a fixed distance from the detector.

Evacuation: Evacuate the chamber to minimize energy loss of alpha particles in the air.

Energy Calibration: Acquire a spectrum of a source with a well-known alpha energy (e.g.,

Am-241 at 5.486 MeV) to perform an energy calibration of the spectrometer.

Energy Loss in Air (Optional):

Slowly introduce air into the chamber, recording the pressure.

Acquire a spectrum at several different pressures.

Observe the shift in the alpha peak to lower energies as the pressure increases.

Plot the energy loss as a function of air pressure (or density).
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Energy Loss in Foils (Optional):

Place a thin foil of a known material and thickness between the source and the detector.

Acquire a spectrum and determine the energy of the alpha particles after passing through

the foil.

The difference between the initial and final energies is the energy loss in the foil.

Visualization of Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental procedures described above.
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Caption: Workflow for the energy calibration of a gamma-ray spectrometer.
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Caption: Workflow for the efficiency calibration of a gamma-ray spectrometer.

Advanced Applications in Nuclear Physics Research
Beyond detector calibration, Isotrak sources serve as crucial tools in more advanced research

applications.
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Validation of Monte Carlo Simulations
In computational nuclear physics, Monte Carlo codes such as MCNP and Geant4 are used to

model radiation transport and detector response. Isotrak sources with well-characterized

activities and emission spectra are essential for the experimental validation of these

simulations. By comparing the simulated detector response to a measured spectrum from an

Isotrak source, researchers can verify the accuracy of their physics models and geometric

descriptions of the experimental setup.

Nuclear Decay Scheme Studies
High-resolution gamma-ray spectroscopy using precisely calibrated detectors allows for the

detailed study of nuclear decay schemes. While Isotrak sources are typically common, long-

lived isotopes, they can be used to refine the energy and intensity values of gamma-ray

transitions. Furthermore, they can be used in coincidence measurements to investigate the

relationships between different radiations emitted during a decay cascade.

Teaching and Training
Isotrak sources are widely used in educational settings to demonstrate the fundamental

principles of radioactivity, including the nature of alpha, beta, and gamma radiation, half-life,

and radiation shielding.[6] Their sealed construction and relatively low activities make them

safe for hands-on experiments by students.

Safety and Handling
Proper handling of radioactive sources is paramount to ensure safety. Key safety protocols

include:

ALARA Principle: All work with radioactive sources should adhere to the principle of "As Low

As Reasonably Achievable" for radiation exposure. This involves minimizing handling time,

maximizing distance from the source, and using appropriate shielding.

Source Integrity: Regularly inspect sources for any signs of damage. A wipe test should be

performed periodically to check for any leakage of radioactive material.

Storage: When not in use, sources should be stored in a designated, shielded, and secure

location.
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Personal Protective Equipment (PPE): While the external dose from many Isotrak sources is

low, appropriate PPE, such as gloves, should be worn to prevent contamination in the

unlikely event of a source leak.

Licensing: The possession and use of radioactive sources are subject to regulatory control.

Ensure that all activities are covered by a valid radioactive materials license.[7]

This guide provides a foundational understanding of the use of Isotrak sources in nuclear

physics experiments. For specific research applications, it is crucial to consult detailed literature

and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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